(R)-4-Benzyloxy-1,2-butanediol

Specification

• CAS No.: 86990-91-2
• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: (2R)-4-phenylmethoxybutane-1,2-diol
• Standard InChI: InChI=1S/C11H16O3/c12-8-11(13)6-7-14-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2/t11-/m1/s1
• Standard InChI Key: TVRPDIKPMQUOSL-LLVKDONJSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COCC[C@H](CO)O
• SMILES: C1=CC=C(C=C1)COCCC(CO)O
• Canonical SMILES: C1=CC=C(C=C1)COCCC(CO)O

Introduction

Chemical Structure and Identification

(R)-4-Benzyloxy-1,2-butanediol is a chiral diol featuring a benzyloxy group attached to a butanediol backbone with a specific R-configuration at the C-2 position. This stereochemistry is critical for its applications in asymmetric synthesis and pharmaceutical development.

Chemical Identifiers

The compound is precisely characterized by various chemical identifiers, as outlined in the table below:

Parameter	Value
CAS Number	86990-91-2
Molecular Formula	C11H16O3
Molecular Weight	196.25 g/mol
IUPAC Name	(2R)-4-phenylmethoxybutane-1,2-diol
InChI Key	TVRPDIKPMQUOSL-LLVKDONJSA-N
SMILES Notation	C1=CC=C(C=C1)COCCC(CO)O
PubChem CID	10910454

Physical and Chemical Properties

Understanding the physical and chemical properties of (R)-4-Benzyloxy-1,2-butanediol is crucial for its proper handling, storage, and application in various industrial and research contexts.

Physical State and Appearance

(R)-4-Benzyloxy-1,2-butanediol typically appears as a colorless to light yellow clear liquid at room temperature (20°C). This visual characteristic is important for quality control in manufacturing and research applications.

Thermodynamic Properties

The compound exhibits specific thermodynamic properties that are relevant for processing and formulation development:

Property	Value	Conditions
Boiling Point	168°C	at 4 mmHg pressure
Specific Rotation [α]20/D	+21.0 to +25.0°	C=5 in EtOH
Refractive Index	1.53	at standard conditions

These properties are essential for characterization and verification of the compound's identity and purity.

Stability and Reactivity

(R)-4-Benzyloxy-1,2-butanediol is hygroscopic, meaning it readily absorbs moisture from the air. This property necessitates specific storage conditions to maintain its stability. The compound shows incompatibility with strong oxidizing agents, which should be considered when designing reaction protocols involving this molecule.

Specifications and Quality Parameters

Commercial samples of (R)-4-Benzyloxy-1,2-butanediol are typically available with specific quality specifications that ensure consistency and reliability in research and industrial applications.

Parameter	Specification
Purity (GC Method)	Minimum 97.0%
Appearance	Colorless to light yellow clear liquid
Specific Rotation [α]20/D	+21.0 to +25.0° (C=5, EtOH)
NMR Analysis	Confirms structure

These specifications ensure that the material meets the required standards for research and manufacturing purposes.

Applications and Uses

(R)-4-Benzyloxy-1,2-butanediol finds applications across multiple industries due to its unique structure and properties, serving as a valuable building block in various synthetic pathways.

Pharmaceutical Development

In pharmaceutical research and development, (R)-4-Benzyloxy-1,2-butanediol serves as a key intermediate in the synthesis of various pharmaceuticals, particularly those targeting neurological disorders. Its chiral nature provides the specific stereochemistry often required for biological activity in drug molecules, enhancing drug efficacy and stability.

Cosmetic Formulations

The compound is incorporated into skincare products due to its moisturizing properties. It helps improve skin hydration and texture, making it a valuable ingredient in lotions and creams. Its ability to enhance product stability and sensory characteristics makes it particularly useful in premium cosmetic formulations.

Flavor and Fragrance Industry

In the flavor and fragrance sector, (R)-4-Benzyloxy-1,2-butanediol is utilized as a flavoring agent, providing pleasant aroma and taste profiles in food products. This application enhances consumer appeal and product marketability across various food categories.

Polymer Chemistry

As a building block in polymer synthesis, the compound contributes to materials with improved mechanical properties. These enhanced polymers are essential in manufacturing durable goods across multiple industries. The specific stereochemistry of the molecule can impart unique structural characteristics to the resulting polymers.

Research Applications

In academic and industrial laboratories, (R)-4-Benzyloxy-1,2-butanediol is utilized in various chemical reactions and studies. It aids researchers in exploring new synthetic pathways and applications, particularly in stereoselective synthesis. One notable application is in one-pot epoxidation-nucleophilic opening sequences for vicinal diols.

Recommendation	Details
Temperature	Room temperature (preferred in a cool, dark place, <15°C)
Atmosphere	Store under inert gas (e.g., nitrogen or argon)
Conditions to Avoid	Moisture exposure, strong oxidizing agents

Following these guidelines helps prevent degradation and maintain the compound's chemical integrity over time.

Synthetic Approaches and Research Findings

The synthesis of (R)-4-Benzyloxy-1,2-butanediol typically involves stereoselective methods to ensure the correct configuration at the chiral center.

Research Applications

One notable research application involves the use of (R)-4-Benzyloxy-1,2-butanediol in one-pot epoxidation-nucleophilic opening sequences for the synthesis of vicinal diols. This methodology represents an efficient approach to creating structurally complex molecules with defined stereochemistry.

Package Size	Common Suppliers
200 mg	TCI America, VWR, Fisher Scientific
1 g	TCI America, VWR, Chem-Impex, Cymit Quimica

Typical lead times for delivery range from immediate availability to several weeks, depending on the supplier and location.